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Introduction
The nickel-yttrium (Ni-Y) binary alloy system is of significant interest in materials science due to

the formation of a variety of intermetallic compounds that exhibit unique magnetic and

structural properties. A thorough understanding of the phase equilibria within this system is

crucial for the development of advanced materials with tailored functionalities. This technical

guide provides a comprehensive overview of the Ni-Y phase diagram, including detailed

information on the stable phases, invariant reactions, and crystallographic data. The

experimental methodologies employed in the determination of these phase equilibria are also

discussed in detail.

Nickel-Yttrium Phase Diagram
The phase equilibria in the Ni-Y system are characterized by the presence of nine intermetallic

compounds. The phase diagram has been primarily established through the experimental work

of Beaudry and Daane, who utilized a combination of metallography, thermal analysis, and X-

ray diffraction.[1] Their investigations revealed that the system includes two congruently melting

compounds, YNi and YNi₅, and seven compounds that undergo peritectic decomposition: Y₃Ni,

Y₃Ni₂, YNi₂, YNi₃, Y₂Ni₇, YNi₄, and Y₂Ni₁₇.[1] The terminal solid solubility of yttrium in nickel

and nickel in yttrium is low.[1]
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A summary of the invariant reactions in the Ni-Y binary system is presented in the table below.

This data is critical for understanding the solidification pathways and the formation of different

phases upon cooling from the liquid state.

Reaction Type Temperature (°C)
Composition (at.%
Ni)

Reaction

Eutectic 930 34.8 L ↔ Y + Y₃Ni

Peritectic 960 ~40 L + YNi ↔ Y₃Ni₂

Peritectic 1020 ~50 L + YNi₂ ↔ YNi

Congruent 1060 50 L ↔ YNi

Eutectic 1010 57.5 L ↔ YNi + YNi₂

Peritectic 1100 ~66.7 L + YNi₃ ↔ YNi₂

Peritectic 1180 ~75 L + Y₂Ni₇ ↔ YNi₃

Congruent 1380 83.3 L ↔ YNi₅

Peritectic 1340 ~85.7 L + Y₂Ni₁₇ ↔ Y₂Ni₇

Eutectic 1300 93.3 L ↔ YNi₅ + (Ni)

Peritectic 1400 ~94.4 L + (Ni) ↔ Y₂Ni₁₇

Note: Some temperature and composition values are approximate as determined from the

phase diagram.

Intermetallic Compounds: Crystallographic Data
The Ni-Y system is rich in intermetallic compounds, each with a distinct crystal structure that

dictates its physical and chemical properties. The crystallographic data for the known

compounds are summarized in the following table.
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Compo
und

Pearson
Symbol

Space
Group

Prototy
pe

a (Å) b (Å) c (Å) β (°)

Y₃Ni oP16 Pnma Fe₃C 8.632 6.794 9.613

Y₃Ni₂ hP10 P6₃/mmc 5.89 9.94

YNi oC8 Cmcm CrB 3.76 10.33 4.23

YNi₂ cF24 Fd-3m MgCu₂ 7.23

YNi₃ hR30 R-3m NbBe₃ 5.01 24.47

Y₂Ni₇ hP36 P6₃/mmc Ce₂Ni₇ 5.00 24.3

YNi₄

YNi₅ hP6 P6/mmm CaCu₅ 4.84 3.91

Y₂Ni₁₇ hP38 P6₃/mmc Th₂Ni₁₇ 8.32 8.12

Note: Data for YNi₄ is not fully characterized in the available literature.

Experimental Protocols
The determination of the Ni-Y phase diagram relies on a combination of experimental

techniques to identify phase transitions and characterize the crystal structures of the resulting

phases.

Sample Preparation
High-purity nickel and yttrium are used as starting materials. Alloys of various compositions are

typically prepared by arc-melting in an inert atmosphere (e.g., argon) to prevent oxidation. The

samples are repeatedly melted and turned to ensure homogeneity. For equilibration, the as-

cast alloys are sealed in quartz or tantalum crucibles under vacuum and annealed at specific

temperatures for extended periods, followed by quenching in water or oil to retain the high-

temperature phase structures.

Thermal Analysis
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Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC) is employed to

determine the temperatures of phase transitions such as melting, solidification, and solid-state

transformations. In a typical DTA experiment, the sample and a thermally inert reference

material are heated or cooled at a constant rate. The temperature difference between the

sample and the reference is recorded as a function of temperature. Endothermic or exothermic

events, corresponding to phase transitions, are detected as peaks on the DTA curve.

Metallography and X-ray Diffraction (XRD)
Quenched samples are prepared for metallographic examination by standard grinding and

polishing techniques. The microstructure is then observed using optical or scanning electron

microscopy (SEM) to identify the number and morphology of the phases present. The

composition of each phase is determined using Energy Dispersive X-ray Spectroscopy (EDS)

or Wavelength Dispersive X-ray Spectroscopy (WDS).

Powder X-ray Diffraction (XRD) is used to determine the crystal structure and lattice

parameters of the individual phases. The quenched and crushed samples are exposed to a

monochromatic X-ray beam, and the diffraction pattern is recorded. By analyzing the positions

and intensities of the diffraction peaks, the crystal structure can be identified and the unit cell

dimensions can be precisely calculated.

Diagrams

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13782475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Ni-Y Phase Diagram Determination
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Simplified Ni-Y Binary Phase Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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